Ethyl 3-amino-2-methylpropanoate hydrochloride
Overview
Description
Ethyl 3-amino-2-methylpropanoate hydrochloride is a chemical compound with the molecular formula C6H14ClNO2 . It is also known by other names such as 3-Amino-2-methyl-propanoic acid ethyl ester HCl and Propanoic acid, 3-amino-2-methyl-, ethyl ester, hydrochloride .
Molecular Structure Analysis
The molecular structure of Ethyl 3-amino-2-methylpropanoate hydrochloride can be represented by the InChI code:1S/C6H13NO2.ClH/c1-3-9-6(8)5(2)4-7;/h5H,3-4,7H2,1-2H3;1H . This indicates that the molecule consists of an ethyl group (C2H5) attached to a 3-amino-2-methylpropanoate group (C4H8NO2), along with a chloride ion (Cl-). Physical And Chemical Properties Analysis
Ethyl 3-amino-2-methylpropanoate hydrochloride is a solid at room temperature . Its molecular weight is 167.64 . and is typically stored at 4 degrees Celsius .Scientific Research Applications
1. Chemical Synthesis and Characterization
- Ethyl 3-amino-2-methylpropanoate hydrochloride is involved in complex chemical reactions, such as the tandem ring opening and oximation process. This process has been observed in the formation of ethyl 2-[amino(hydroxyimino)methyl]-3-aryl-5-(hydroxyimino)-5-arylpentanoate, with the structures of these products confirmed by NMR and X-ray techniques (Saravanan, Babu, & Muthusubramanian, 2007).
- Spectroscopic and diffractometric studies have been conducted on polymorphic forms of related chemical compounds, demonstrating the complexity of analyzing such materials (Vogt, Williams, Johnson, & Copley, 2013).
2. Pharmacological Research
- Research has identified ethyl 4-{trans-4-[((2S)-2-hydroxy-3-{4-hydroxy-3[(methylsulfonyl)amino] phenoxy}propyl) amino]cyclohexyl}benzoate hydrochloride as a potential β3-adrenoceptor agonist for the treatment of preterm labor. This showcases its application in the development of new pharmaceuticals (Croci et al., 2007).
3. Peptide Synthesis
- Ethyl 3-amino-2-methylpropanoate hydrochloride is used in peptide synthesis. It has been employed in the protection of amino groups during the synthesis of complex peptides (Svete, Aljaẑ-Roẑiĉ, & Stanovnik, 1997).
4. Analytical Chemistry
- The compound has been subject to comprehensive chemical characterization, including spectroscopic and crystallographic studies, demonstrating its relevance in analytical chemistry (Kuś, Kusz, Książek, Pieprzyca, & Rojkiewicz, 2016).
5. Biochemical Studies
- In biochemical studies, ethyl 3-amino-2-methylpropanoate hydrochloride has been utilized to explore the enzymatic properties of various microorganisms. For instance, Methylobacterium Y1-6 was used for the biocatalysis of S-3-amino-3-phenylpropionic acid, highlighting its role in biotransformation processes (Li et al., 2013).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards . Specific hazard statements associated with the compound include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
ethyl 3-amino-2-methylpropanoate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2.ClH/c1-3-9-6(8)5(2)4-7;/h5H,3-4,7H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTJMQKNQRBCBJR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
187886-03-9 |
Source
|
| Record name | ethyl 3-amino-2-methylpropanoate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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